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Compound of Interest

Compound Name: 5-Chloropyridine-3-sulfonamide
CAS No.: 1334148-60-5
Cat. No.: B1373632
Get Quote
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Executive Summary

5-Chloropyridine-3-sulfonamide (CAS: 1334148-60-5) is a critical heterocyclic building block
used primarily in fragment-based drug discovery (FBDD) and the synthesis of bioactive
sulfonamide scaffolds. Its structural utility lies in the orthogonal reactivity of the pyridine ring:
the electrophilic C-5 position allows for metal-catalyzed cross-coupling (Suzuki-Miyaura,
Buchwald-Hartwig), while the C-3 sulfonamide moiety serves as a stable polar pharmacophore
or a handle for further derivatization.

This guide analyzes the commercial landscape, revealing a bifurcated supply chain: while
milligram-scale quantities are available from catalog distributors, kilogram-scale procurement
typically requires custom synthesis or in-house conversion from the more widely available
sulfonyl chloride precursor.

Chemical Profile & Specifications

Table 1: Critical Quality Attributes (CQAS)
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Attribute Specification Notes
5-Chloropyridine-3- Distinct from 2-chloro or 4-
IUPAC Name
sulfonamide chloro isomers.
Warning: Do not confuse with
CAS Number 1334148-60-5 sulfonyl chloride (1060802-18-

7).

Molecular Formula

CsHsCIN202S

MW: 192.62 g/mol

0=S(C1=CC(Cl)=CN=C1)

Useful for chemoinformatic

SMILES
(N)=0 searches.
White to off-white crystalline Discoloration indicates
Appearance . . o
solid hydrolysis or oxidation.
. Poor solubility in non-polar
Solubility DMSO, DMF, Methanol

solvents (Hexane, DCM).

Purity Standard

>95% (H-NMR), >98% (HPLC)

Key impurity: 5-Chloropyridine-

3-sulfonic acid.

Commercial Landscape & Supply Chain Strategy

The supply chain for 5-Chloropyridine-3-sulfonamide is tiered. High-throughput screening

(HTS) quantities are readily available, but process-scale volumes often face lead times of 4-8

weeks due to "make-to-order"” status at major distributors.

Tier 1: Catalog Distributors (mg to g scale)

These suppliers maintain stock for immediate shipment, suitable for hit-to-lead optimization.

e BLD Pharm: Primary stockist. Offers 1g and 5g packs.

e BenchChem / Combi-Blocks: Often list inventory with 1-2 week lead times.

o Enamine: Specializes in heterocyclic building blocks; likely source for library synthesis.

Tier 2: Bulk Precursor Sourcing (kg scale)
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For scale-up, purchasing the sulfonamide directly is cost-inefficient. The recommended
strategy is to purchase the precursor, 5-Chloropyridine-3-sulfonyl chloride (CAS 1060802-18-
7), which is produced industrially for Vonoprazan intermediates.

o Suppliers: ChemicalBook lists bulk manufacturers like Career Henan Chemical and Dideu
Industries offering the chloride at ~$1000/kg (market dependent).

Procurement Decision Matrix

Tier 1 Distributors
(BLD Pharm, Enamine)

< 10 grams _ > Check Stock Status
(Discovery)

In-House Ammonol lysis
—v Backorder > 4wks - . Internal Chem Capacity? Yes (Low Cost, High Control)
. ource Precursor:
Quantity Needed
> 100 grams 1g  5-Cl-Py-3-SO2CI Internal Chem Capacity? No

(Process/Pilot) (CAS 1060802-18-7)

Contract Manufacturing
(WuXi, Pharmaron)

Click to download full resolution via product page

Figure 1: Strategic sourcing decision tree based on quantity and internal capability.

Technical Synthesis & Quality Control

If sourcing the precursor (CAS 1060802-18-7) for in-house conversion, strict control of the
ammonolysis step is required to prevent hydrolysis.

Synthetic Pathway

The industrial route typically proceeds from 3-aminopyridine via a Sandmeyer-type sulfonyl
chlorination, followed by amination.
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3-Aminopyridine
(Commaodity)

l

Step 1: Chlorination & Diazotization
NaNO2, HCI/HBF4, then SO2/CuCl2

5-Chloropyridine-3-sulfonyl chloride

(CAS 1060802-18-7)
Highly Reactive/Corrosive

N\
N\

\\UZO/Moisture
N\
\
4
Impurity: Sulfonic Acid
(Hydrolysis Product)

Step 2: Ammonolysis
NH3 (aq) or NH3 (gas) in THF/DCM
0°C -> RT

5-Chloropyridine-3-sulfonamide

(CAS 1334148-60-5)

Click to download full resolution via product page

Figure 2: Synthetic pathway emphasizing the moisture sensitivity of the sulfonyl chloride
intermediate.

Experimental Protocol (Ammonolysis)
Standard Operating Procedure for converting CAS 1060802-18-7 to CAS 1334148-60-5.

e Setup: Charge a 3-neck round bottom flask with 5-Chloropyridine-3-sulfonyl chloride (1.0 eq)
and anhydrous THF (10 vol). Cool to 0°C under N2 atmosphere.

o Addition: Slowly sparge Ammonia gas or add NH4OH (28% aq) (5.0 eq) dropwise. Note:
Aqueous ammonia is cheaper but increases hydrolysis risk; gas is preferred for high yield.

o Reaction: Stir at 0°C for 1 hour, then warm to Room Temperature (RT) for 2 hours. Monitor
by TLC (EtOAc/Hexane 1:1) or LC-MS.
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o Workup:

Concentrate solvent in vacuo.

o

[¢]

Resuspend residue in water.[1]

[¢]

Adjust pH to ~6-7 with dilute HCI (if excess NH4OH used) to precipitate the product.

[e]

Filter the solid and wash with cold water.[1]

 Purification: Recrystallization from Ethanol/Water if necessary.

Quality Control (QC) Parameters

e HPLC Purity: >98% (Area %).

o Method: C18 Column, Water/Acetonitrile gradient with 0.1% Formic Acid. The sulfonamide
is more polar than the chloride but less polar than the sulfonic acid.

« H-NMR (DMSO-d6):

o Look for three distinct aromatic protons for the pyridine ring (approx. ¢ 8.5 - 9.0 ppm
range).

o Verify the broad singlet for the -SO2NH:z protons (approx. & 7.5 ppm), which disappears
upon D20 shake.

o Absence of Impurity: Ensure no peaks correspond to the sulfonic acid (highly downfield
shift) or residual solvents.

Safety & Handling (EHS)

e Hazard Classification (GHS):
o H302: Harmful if swallowed.[2]
o H315/H319: Causes skin and serious eye irritation.[2]

o H335: May cause respiratory irritation.[2][3]
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» Handling Precursor (Sulfonyl Chloride):

o H314: Causes severe skin burns and eye damage. Strict PPE (Face shield, chemical
gloves) is mandatory when handling the chloride precursor.

o Storage:
o Store at +2°C to +8°C.

o Keep under inert atmosphere (Argon/Nitrogen) to prevent oxidation or hydrolysis over
long-term storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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